N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H15N3O5S/c23-17-11-26-19(25)22(17)10-14(12-5-2-1-3-6-12)20-18(24)13-9-15(27-21-13)16-7-4-8-28-16/h1-9,14H,10-11H2,(H,20,24)
• InChI Key: VDNVCVUXMBAWKB-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)O1)CC(C2=CC=CC=C2)NC(=O)C3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C19H15N3O5S
• Molecular Weight: 397.4 g/mol

Description

N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H15N3O5S and its molecular weight is 397.41. The purity is usually 95%.
BenchChem offers high-quality N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research involving N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide and related compounds focuses on their synthesis through various chemical methodologies and evaluation for antimicrobial properties. One notable study details the green synthesis approach of thiophenyl pyrazoles and isoxazoles using 1,3-dipolar cycloaddition methodology. These compounds exhibited potential antibacterial and antifungal activities, suggesting their relevance in developing new antimicrobial agents (Sowmya et al., 2018). Another study elaborates on the synthesis, characterization, antimicrobial evaluation, and docking studies of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides, indicating a detailed investigation into the structure-activity relationships of these compounds (Talupur et al., 2021).

Catalytic Applications

A study highlighted the use of a similar compound as a ligand to obtain bimetallic boron-containing heterogeneous catalysts for the Suzuki reaction in aqueous media. These catalysts facilitated the synthesis of heterobiaryls containing furyl and thienyl rings, demonstrating the compound's utility in enhancing catalytic efficiency for organic syntheses (Bumagin et al., 2019).

Herbicidal Activity

Research into the herbicidal activity of related isoxazolecarboxamides has shown significant effects against broadleaf and narrowleaf weeds. These findings suggest potential applications of such compounds in agricultural settings to develop new herbicides with specific activity profiles (Hamper et al., 1995).